Cas no 1216639-99-4 (2-cyclopentyl-N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}acetamide hydrochloride)

• Product Name: 2-cyclopentyl-N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}acetamide hydrochloride
• CAS No: 1216639-99-4
• MF: C₂₀H₂₆ClN₃OS
• MW: 391.957942485809
• CID: 6349880
• PubChem ID: 71780092
• Update Time: 2024-01-13

2-cyclopentyl-N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}acetamide hydrochloride
• 2-cyclopentyl-N-[4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-1,3-thiazol-2-yl]acetamide;hydrochloride
• 1216639-99-4
• SR-01000922534
• AKOS026685392
• VU0643383-1
• SR-01000922534-1
• 2-cyclopentyl-N-(4-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)thiazol-2-yl)acetamide hydrochloride
• 2-cyclopentyl-N-{4-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-1,3-thiazol-2-yl}acetamide hydrochloride
• F5450-0429

• Inchi： 1S/C20H25N3OS.ClH/c24-19(11-15-5-1-2-6-15)22-20-21-18(14-25-20)13-23-10-9-16-7-3-4-8-17(16)12-23;/h3-4,7-8,14-15H,1-2,5-6,9-13H2,(H,21,22,24);1H
• InChI Key： GFOSIFIZGJCAFX-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(CN2CC3C=CC=CC=3CC2)N=C1NC(CC1CCCC1)=O

Computed Properties

• Exact Mass: 391.1485113g/mol
• Monoisotopic Mass: 391.1485113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines